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Compound of Interest

Compound Name: Butyronitrile

Cat. No.: B089842 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the identification of butyronitrile, a

versatile chemical intermediate. The following sections detail its chemical identifiers, physical

and chemical properties, and established analytical methodologies for its detection and

quantification.

Chemical Identification
Butyronitrile is a colorless liquid with a sharp, suffocating odor.[1][2][3] It is a nitrile with the

chemical formula C₃H₇CN.[1] The primary and universally recognized identifier for

butyronitrile is its CAS (Chemical Abstracts Service) number.

Table 1: Chemical Identifiers for Butyronitrile

Identifier Type Value

CAS Number 109-74-0[1][4][5][6]

IUPAC Name Butanenitrile[1][7][8]

Molecular Formula C₄H₇N[1][5][6][7]

InChI Key KVNRLNFWIYMESJ-UHFFFAOYSA-N[1][6][7]

SMILES CCCC#N[1][6][7][9]
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Butyronitrile is also known by a variety of synonyms, which are frequently encountered in

literature and commercial listings.

Table 2: Common Synonyms for Butyronitrile

Synonym

1-Cyanopropane[1][5][10]

Butanoic acid nitrile[5]

Butyric acid nitrile[5][8][10]

n-Butanenitrile[5][8][10]

n-Butronitrile[1][5][10]

Propyl cyanide[1][4][5][6][10]

n-Propyl cyanide[5][10]

Physicochemical Properties
A summary of key physical and chemical properties of butyronitrile is presented below. These

properties are essential for its handling, storage, and analysis.

Table 3: Physicochemical Data for Butyronitrile
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Property Value

Molecular Weight 69.11 g/mol [6]

Boiling Point 115-117 °C[6]

Melting Point -112 °C[6]

Density 0.794 g/mL at 25 °C[6]

Flash Point 18 °C (64 °F)[1]

Autoignition Temperature 488 °C (910 °F)[1]

Solubility in Water 33,000 mg/L at 25 °C[3]

Vapor Pressure 23 mmHg at 25 °C[6]

Refractive Index n20/D 1.384[6]

Analytical Methodologies for Identification
The definitive identification and quantification of butyronitrile in various matrices are

predominantly achieved through chromatographic and spectroscopic techniques.

Gas Chromatography (GC)
Gas chromatography is a robust and widely used method for the analysis of volatile

compounds like butyronitrile. A common application is the determination of butyronitrile in

workplace air.

Experimental Protocol: Determination of Butyronitrile in Air by Gas Chromatography

This protocol is based on a method for the determination of butyronitrile and isobutyronitrile
in workplace air.[11]

1. Sample Collection:

Air samples are collected using a silica gel tube.[11]

2. Sample Preparation (Desorption):
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The collected butyronitrile is eluted from the silica gel using methanol as the desorption

solvent.[11]

3. GC Analysis:

Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) is

used.[11]

Separation: The separation is achieved using a capillary column.[11]

Detection: The flame ionization detector provides high sensitivity for organic compounds like

butyronitrile.

Table 4: Performance Characteristics of the GC Method for Butyronitrile Analysis

Parameter Value

Limit of Detection 0.33 µg/mL[11]

Linear Range 1.60 - 1600.00 µg/mL[11]

Correlation Coefficient (r) 0.99998[11]

Minimum Detection Concentration 0.22 mg/m³ (for a 1.50 L air sample)[11]

Within-run Precision 2.43% - 4.12%[11]

Between-run Precision 1.72% - 3.70%[11]

Desorption Efficiency 93.26% - 98.41%[11]

The following diagram illustrates the general workflow for the GC analysis of butyronitrile.

Sample Preparation GC Analysis Data Processing

Air Sample Collection
(Silica Gel Tube)

Solvent Desorption
(Methanol) Sample Injection Capillary Column

Separation
Flame Ionization
Detector (FID) Data Acquisition Quantification
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Click to download full resolution via product page

Caption: Workflow for the Gas Chromatographic Analysis of Butyronitrile.

Spectroscopic Methods
Spectroscopic techniques provide valuable information for the structural elucidation and

confirmation of butyronitrile's identity.

Mass Spectrometry (MS): When coupled with gas chromatography (GC-MS), mass

spectrometry provides fragmentation patterns that serve as a chemical fingerprint for

butyronitrile. The NIST WebBook provides a reference mass spectrum for butanenitrile.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR

spectroscopy are powerful tools for confirming the carbon-hydrogen framework of the

molecule. ChemicalBook provides reference spectra for butyronitrile.[12]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic nitrile

functional group (C≡N) stretching vibration.

Safety and Handling
Butyronitrile is a flammable liquid and is toxic.[1][13] It is crucial to handle this chemical with

appropriate personal protective equipment (PPE), including gloves and eye protection, in a

well-ventilated area or under a chemical fume hood.[14] Sources of ignition, such as open

flames and sparks, should be strictly avoided in areas where butyronitrile is used or stored.

[13][15] In case of fire, dry chemical, CO₂, water spray, or alcohol-resistant foam extinguishers

are recommended.[13]

This guide provides a foundational understanding of the key identifiers and analytical methods

for butyronitrile. For further detailed information, consulting the cited resources is

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b089842?utm_src=pdf-body-img
https://www.benchchem.com/product/b089842?utm_src=pdf-body
https://www.benchchem.com/product/b089842?utm_src=pdf-body
https://www.benchchem.com/product/b089842?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=C109740&Mask=200
https://www.benchchem.com/product/b089842?utm_src=pdf-body
https://www.chemicalbook.com/SpectrumEN_109-74-0_13CNMR.htm
https://www.benchchem.com/product/b089842?utm_src=pdf-body
https://en.wikipedia.org/wiki/Butyronitrile
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0302.pdf
https://pim-resources.coleparmer.com/sds/38973.pdf
https://www.benchchem.com/product/b089842?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0302.pdf
https://www.echemi.com/sds/n-butanenitrile-pid_Seven3311.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0302.pdf
https://www.benchchem.com/product/b089842?utm_src=pdf-body
https://www.benchchem.com/product/b089842?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Butyronitrile - Wikipedia [en.wikipedia.org]

2. CDC - NIOSH Pocket Guide to Chemical Hazards - n-Butyronitrile [cdc.gov]

3. Butyronitrile | C4H7N | CID 8008 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. 109-74-0 Cas No. | Butanenitrile | Apollo [store.apolloscientific.co.uk]

5. CAS 109-74-0: n-Butyronitrile | CymitQuimica [cymitquimica.com]

6. Butyronitrile = 99 109-74-0 [sigmaaldrich.com]

7. n-Butyronitrile, 99% 100 mL | Request for Quote | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

8. Butanenitrile [webbook.nist.gov]

9. scent.vn [scent.vn]

10. n-Butyronitrile - Hazardous Agents | Haz-Map [haz-map.com]

11. [The method of determination for butyronitrile and isobutyronitrile in the air of workplace
by dissolved desorption-gas chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]

12. BUTYRONITRILE(109-74-0) 13C NMR spectrum [chemicalbook.com]

13. nj.gov [nj.gov]

14. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

15. echemi.com [echemi.com]

To cite this document: BenchChem. [Butyronitrile: A Comprehensive Technical Guide to
Identification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089842#cas-number-and-synonyms-for-butyronitrile-
identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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